Cas no 448964-31-6 (Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI))

• Product Name: Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI)
• CAS No: 448964-31-6
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 929710
• PubChem ID: 45098888
• Update Time: 2025-04-19

Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI)
• 448964-31-6
• ACETONITRILE,(2,3,5,6-TETRAHYDRO-7H-INDENO[5,6-B]FURAN-7-YLIDENE)-

• Inchi： 1S/C13H11NO/c14-5-3-9-1-2-10-7-11-4-6-15-13(11)8-12(9)10/h3,7-8H,1-2,4,6H2/b9-3-
• InChI Key： NEELNHPPKGLTQL-OQFOIZHKSA-N
• SMILES： O1CCC2C=C3C(=CC1=2)/C(=C\C#N)/CC3

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų